Cas no 1008780-80-0 (3-Quinolinecarbonitrile,7-fluoro-1,4-dihydro-4-oxo-)

• Product Name: 3-Quinolinecarbonitrile,7-fluoro-1,4-dihydro-4-oxo-
• CAS No: 1008780-80-0
• MF: C₁₀H₅FN₂O
• MW: 188.157905340195
• CID: 97638
• PubChem ID: 23498084
• Update Time: 2025-04-18

3-Quinolinecarbonitrile,7-fluoro-1,4-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile,7-fluoro-1,4-dihydro-4-oxo-
• 7-fluoro-4-oxo-1H-quinoline-3-carbonitrile
• 3-Quinolinecarbonitrile,7-fluoro-4-hydroxy-
• 7-fluoro-4-hydroxyquinoline-3-carbonitrile
• AG-D-06700
• CTK3J9327
• KB-71321
• KB-71325
• SureCN5414238
• SureCN6182439
• 7-fluoro-1,4-dihydro-4-oxo-3-Quinolinecarbonitrile
• 3-Quinolinecarbonitrile, 7-fluoro-1,4-dihydro-4-oxo-
• 3-Quinolinecarbonitrile, 7-fluoro-4-hydroxy-
• DTXSID60634507
• 7-Fluoro-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• JCGQIVMIQPTWGQ-UHFFFAOYSA-N
• 622369-69-1
• FT-0723786
• 1008780-80-0
• SCHEMBL5414238

• Inchi： 1S/C10H5FN2O/c11-7-1-2-8-9(3-7)13-5-6(4-12)10(8)14/h1-3,5H,(H,13,14)
• InChI Key： JCGQIVMIQPTWGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(C#N)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 188.03865
• Monoisotopic Mass: 188.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89
• LogP: 1.53888